Cas no 94313-80-1 (9,10-Anthracenedione,2-[(2-ethoxyethyl)amino]-1,4-dihydroxy-)

9,10-Anthracenedione,2-[(2-ethoxyethyl)amino]-1,4-dihydroxy- structure
94313-80-1 structure
Product name:9,10-Anthracenedione,2-[(2-ethoxyethyl)amino]-1,4-dihydroxy-
CAS No:94313-80-1
MF:C18H17NO5
MW:327.331285238266
CID:817123
PubChem ID:14094535

9,10-Anthracenedione,2-[(2-ethoxyethyl)amino]-1,4-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenedione,2-[(2-ethoxyethyl)amino]-1,4-dihydroxy-
    • 2-(2-ethoxyethylamino)-1,4-dihydroxyanthracene-9,10-dione
    • 2-[(2-ethoxyethyl)amino]-1,4-dihydroxyanthraquinone
    • DTXSID90915679
    • EINECS 304-979-8
    • 2-((2-Ethoxyethyl)amino)-1,4-dihydroxyanthraquinone
    • 2-[(2-ETHOXYETHYL)AMINO]-1,4-DIHYDROXYANTHRACENE-9,10-DIONE
    • NS00065857
    • 94313-80-1
    • SCHEMBL10603002
    • Inchi: InChI=1S/C18H17NO5/c1-2-24-8-7-19-12-9-13(20)14-15(18(12)23)17(22)11-6-4-3-5-10(11)16(14)21/h3-6,9,19-20,23H,2,7-8H2,1H3
    • InChI Key: OODGLDFRSOEBDW-UHFFFAOYSA-N
    • SMILES: CCOCCNC1=CC(=C2C(=C1O)C(=O)C3=CC=CC=C3C2=O)O

Computed Properties

  • Exact Mass: 327.11067264g/mol
  • Monoisotopic Mass: 327.11067264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 482
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 95.9Ų

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